Cas no 1179099-15-0 (2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide)

• Product Name: 2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide
• CAS No: 1179099-15-0
• MF: C₉H₁₃FN₂O₂S
• MW: 232.275124311447
• CID: 4575448
• PubChem ID: 60986458
• Update Time: 2025-10-30

2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C9H13FN2O2S/c1-3-12(2)15(13,14)9-6-7(10)4-5-8(9)11/h4-6H,3,11H2,1-2H3
• InChI Key： AEXAOFQPPHXXPR-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)C)(=O)=O)=CC(F)=CC=C1N

Additional information on 2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide

Comprehensive Overview of 2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide (CAS No. 1179099-15-0)

2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide (CAS No. 1179099-15-0) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and amino functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of 2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide make it a valuable candidate for medicinal chemistry applications. Its sulfonamide core is known to interact with biological targets, while the ethyl and methyl substitutions enhance its pharmacokinetic properties. Recent studies highlight its potential in addressing challenges related to drug solubility and metabolic stability, which are critical factors in modern drug design. These attributes align with current industry trends focusing on small-molecule therapeutics and precision medicine.

In the context of green chemistry, 1179099-15-0 has been investigated for its compatibility with sustainable synthesis methods. The incorporation of fluorine atoms in its structure not only improves binding affinity but also contributes to the compound's environmental profile. This aspect resonates with the growing demand for eco-friendly chemical processes and reduced carbon footprint in industrial applications. Researchers are actively exploring catalytic approaches to optimize its production while minimizing waste generation.

The analytical characterization of 2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is essential for its use in high-throughput screening and structure-activity relationship studies. The compound's chromatographic behavior and spectral properties have been documented in recent literature, providing valuable references for analytical chemists.

From a patent landscape perspective, derivatives of 1179099-15-0 have appeared in applications related to kinase inhibition and central nervous system disorders. This reflects the compound's relevance in addressing unmet medical needs, particularly in areas such as neurodegenerative diseases and inflammatory conditions. The strategic positioning of the fluoro group in its structure has been identified as a key factor in enhancing blood-brain barrier penetration, a crucial consideration for CNS-targeted therapies.

In material science applications, the sulfonamide moiety of this compound offers interesting possibilities for designing functional polymers and coordination complexes. Its ability to participate in hydrogen bonding and metal-ligand interactions makes it a promising candidate for developing advanced materials with tailored properties. Recent investigations have explored its potential in creating molecular sensors and catalytic systems, expanding its utility beyond traditional pharmaceutical applications.

The stability profile of 2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide under various pH conditions and temperature ranges has been systematically studied to support its formulation development. These studies address important questions about its degradation pathways and storage requirements, which are frequently searched topics by formulation scientists. The compound demonstrates favorable stability in solid-state conditions, making it suitable for long-term storage and commercial distribution.

Emerging research directions for 1179099-15-0 include its potential in combinatorial chemistry libraries and fragment-based drug design. The compound's molecular weight and lipophilicity parameters place it within the desirable range for lead optimization programs. Computational chemistry studies have predicted its favorable binding modes with various biological targets, supporting its continued investigation in computer-aided drug discovery platforms.

From a regulatory perspective, proper handling and documentation of 2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide are essential for research compliance. While not classified as hazardous, standard laboratory precautions for chemical safety should be observed. The compound's material safety data sheet provides detailed guidance on its proper use, addressing common queries about laboratory handling and personal protective equipment requirements.

The commercial availability of 1179099-15-0 through specialized chemical suppliers has facilitated its adoption in academic and industrial research settings. Current market trends indicate growing demand for this research chemical, particularly among organizations focused on innovative drug development. Its pricing and supply chain considerations are frequently discussed topics in procurement forums, reflecting its importance in the fine chemicals sector.

Future prospects for 2-amino-N-ethyl-5-fluoro-N-methylbenzene-1-sulfonamide include potential applications in bioconjugation chemistry and prodrug design. The presence of both amino and sulfonamide functional groups offers multiple sites for chemical modification, enabling the creation of diverse derivative compounds. These developments align with the pharmaceutical industry's focus on targeted drug delivery systems and personalized medicine approaches.